Cas no 2680894-22-6 (4-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid)

• Product Name: 4-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid
• CAS No: 2680894-22-6
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5636893
• PubChem ID: 165927640
• Update Time: 2025-08-02

4-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutyl]benzoic acid
• 2680894-22-6
• EN300-28287387
• 4-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-10-5-9(6-10)7-1-3-8(4-2-7)11(18)19/h1-4,9-10H,5-6H2,(H,17,20)(H,18,19)
• InChI Key： AUXOSCWWVDQBCK-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC(C2C=CC(C(=O)O)=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(1r,3r)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid

4-(1R,3R)-3-(2,2,2-Trifluoroacetamido)cyclobutylbenzoic Acid: A Comprehensive Overview

The compound 4-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid (CAS No. 2680894-22-6) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a trifluoroacetamide group and a benzoic acid moiety. The stereochemistry at the 1R and 3R positions of the cyclobutane ring plays a crucial role in determining its physical and chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and stereo-selective substitution reactions. The use of palladium catalysts has been pivotal in achieving high yields and excellent stereocontrol during the synthesis process. Researchers have also explored the use of microwave-assisted synthesis to further optimize reaction conditions, reducing both time and energy consumption.

The benzoic acid moiety in this compound is known for its versatility in chemical transformations. It serves as an excellent starting material for the preparation of various derivatives, including esters, amides, and salts. The presence of the trifluoroacetamide group introduces significant electronic effects into the molecule, enhancing its stability and reactivity in certain chemical environments. This group also contributes to the compound's ability to act as a hydrogen bond donor or acceptor, making it suitable for applications in medicinal chemistry.

One of the most promising applications of 4-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid lies in its potential as a lead compound for drug discovery. Recent studies have demonstrated its ability to modulate key biological targets associated with neurodegenerative diseases such as Alzheimer's disease. The cyclobutane ring's rigid structure provides an ideal platform for designing molecules with enhanced bioavailability and target specificity.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique combination of rigidity and flexibility makes it an attractive candidate for use in supramolecular chemistry and self-assembling systems. Researchers have explored its ability to form stable complexes with metal ions, opening new avenues for its application in catalysis and sensing technologies.

The stereochemistry of this compound is another area of intense research interest. The (1R,3R) configuration imparts specific chiral properties that are critical for its biological activity. Studies have shown that enantiomeric excess can significantly influence the compound's interaction with biological systems, making it a valuable tool for studying stereoselective reactions and asymmetric synthesis.

Furthermore, the cyclobutane ring's reactivity has been exploited in various cross-coupling reactions. The integration of this ring into larger molecular frameworks has enabled the creation of complex molecules with diverse functional groups. This has been particularly useful in the development of novel materials with tailored electronic and optical properties.

Recent computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Advanced quantum mechanical calculations have revealed that the trifluoroacetamide group significantly alters the electron density distribution across the molecule, enhancing its ability to participate in polar interactions. These findings have been instrumental in guiding experimental efforts aimed at optimizing its chemical reactivity.

In conclusion, 4-(1R,3R)-3-(2,2,2-trifluoroacetamido)cyclobutylbenzoic acid (CAS No. 2680894-22-6) represents a fascinating example of how modern synthetic chemistry can yield molecules with exceptional versatility and potential. Its unique structure, combined with cutting-edge research findings, positions it as a key player in diverse fields ranging from drug discovery to materials science.